Cas no 1806849-56-8 (3-Bromo-4-fluoropicolinonitrile)

• Product Name: 3-Bromo-4-fluoropicolinonitrile
• CAS No: 1806849-56-8
• MF: C₆H₂BrFN₂
• MW: 200.995883464813
• CID: 4900403
• Update Time: 2025-05-19

3-Bromo-4-fluoropicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-fluoropicolinonitrile

• Inchi： 1S/C6H2BrFN2/c7-6-4(8)1-2-10-5(6)3-9/h1-2H
• InChI Key： MCGNXYRPZRMYSE-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=NC=CC=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 164
• XLogP3: 1.7
• Topological Polar Surface Area: 36.7

Additional information on 3-Bromo-4-fluoropicolinonitrile

Introduction to 3-Bromo-4-fluoropicolinonitrile (CAS No. 1806849-56-8)

3-Bromo-4-fluoropicolinonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1806849-56-8, is a significant intermediate in modern pharmaceutical and agrochemical synthesis. This compound, featuring a bromo and fluoro substituent on a picolinonitrile backbone, has garnered attention due to its versatile reactivity and utility in constructing complex molecular architectures. Its structural features make it a valuable building block for the development of novel bioactive molecules.

The bromo and fluoro functional groups in 3-Bromo-4-fluoropicolinonitrile impart unique electronic and steric properties, enabling diverse chemical transformations. The bromo atom serves as a convenient handle for cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings, which are pivotal in constructing carbon-carbon or carbon-nitrogen bonds. These reactions are widely employed in the synthesis of heterocyclic compounds, including those with pharmaceutical relevance.

Similarly, the fluoro substituent plays a crucial role in modulating the biological activity of molecules. Fluorine atoms are frequently incorporated into drug candidates due to their ability to influence metabolic stability, lipophilicity, and binding affinity to biological targets. In the context of 3-Bromo-4-fluoropicolinonitrile, the presence of a fluoro group at the 4-position enhances its utility in designing fluorinated derivatives with improved pharmacokinetic profiles.

Recent advancements in synthetic chemistry have highlighted the importance of 3-Bromo-4-fluoropicolinonitrile in the development of small-molecule inhibitors targeting various therapeutic areas. For instance, studies have demonstrated its application in synthesizing kinase inhibitors, where both bromo and fluoro substituents are strategically positioned to optimize binding interactions with protein targets. The compound’s ability to serve as a precursor for such inhibitors underscores its significance in medicinal chemistry.

In addition to its role in drug discovery, 3-Bromo-4-fluoropicolinonitrile has been explored in materials science and catalysis. Its unique structural motifs allow for the design of ligands used in transition-metal catalysis, facilitating reactions that would otherwise be challenging to achieve. The compound’s reactivity also makes it suitable for generating novel polymers and functional materials with tailored properties.

The synthesis of 3-Bromo-4-fluoropicolinonitrile typically involves multi-step processes starting from commercially available picolinonitrile derivatives. Key steps include halogenation strategies that introduce both bromo and fluoro groups at specific positions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions followed by selective fluorination or bromination, have been optimized to improve yield and purity.

One notable application of 3-Bromo-4-fluoropicolinonitrile is in the development of antiviral agents. Researchers have leveraged its structural framework to design molecules that disrupt viral replication cycles. The combination of bromo and fluoro functionalities allows for fine-tuning of molecular properties, enhancing both potency and selectivity against viral targets. Such efforts align with global initiatives to combat emerging infectious diseases.

The agrochemical sector has also benefited from the use of 3-Bromo-4-fluoropicolinonitrile as an intermediate. Its incorporation into herbicides and pesticides has led to the discovery of compounds with improved efficacy and environmental compatibility. The strategic placement of halogen atoms enhances binding interactions with biological targets in plants and pests while minimizing off-target effects.

Looking ahead, the demand for high-quality intermediates like 3-Bromo-4-fluoropicolinonitrile is expected to grow alongside advancements in synthetic methodologies and drug discovery technologies. Innovations in flow chemistry and continuous manufacturing processes may further streamline its production, making it more accessible for industrial applications. Collaborative efforts between academia and industry will continue to drive new applications for this versatile compound.

In summary, 3-Bromo-4-fluoropicolinonitrile (CAS No. 1806849-56-8) represents a cornerstone intermediate in pharmaceutical and agrochemical research. Its unique structural features enable diverse synthetic transformations, making it indispensable for developing novel bioactive molecules across multiple therapeutic areas. As scientific understanding evolves, so too will the applications and significance of this compound in advancing chemical innovation.